Cas no 916905-99-2 (Benzoic acid, 4-methyl-, 1-(dimethoxyphosphinyl)ethenyl ester)

Benzoic acid, 4-methyl-, 1-(dimethoxyphosphinyl)ethenyl ester structure
916905-99-2 structure
Product name:Benzoic acid, 4-methyl-, 1-(dimethoxyphosphinyl)ethenyl ester
CAS No:916905-99-2
MF:C12H15O5P
MW:270.218264818192
CID:786757
PubChem ID:71428713

Benzoic acid, 4-methyl-, 1-(dimethoxyphosphinyl)ethenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-methyl-, 1-(dimethoxyphosphinyl)ethenyl ester
    • 1-dimethoxyphosphorylethenyl 4-methylbenzoate
    • DTXSID40847431
    • 916905-99-2
    • 1-(Dimethoxyphosphoryl)ethenyl 4-methylbenzoate
    • Inchi: InChI=1S/C12H15O5P/c1-9-5-7-11(8-6-9)12(13)17-10(2)18(14,15-3)16-4/h5-8H,2H2,1,3-4H3
    • InChI Key: MXBFOUWBCUCVLD-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)C(=O)OC(=C)P(=O)(OC)OC

Computed Properties

  • Exact Mass: 270.06571057g/mol
  • Monoisotopic Mass: 270.06571057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 61.8Ų

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